Cas no 35728-02-0 (2,4-dichloro-6-{[3-(trifluoromethyl)phenyl]amino}benzene-1,3,5-tricarbonitrile)

• Product name: 2,4-dichloro-6-{[3-(trifluoromethyl)phenyl]amino}benzene-1,3,5-tricarbonitrile
• CAS No: 35728-02-0
• MF: C₁₆H₅Cl₂F₃N₄
• MW: 381.138911008835
• CID: 1477321
• PubChem ID: 215476

2,4-dichloro-6-{[3-(trifluoromethyl)phenyl]amino}benzene-1,3,5-tricarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-6-{[3-(trifluoromethyl)phenyl]amino}benzene-1,3,5-tricarbonitrile
• 2,4-dichloro-6-[3-(trifluoromethyl)anilino]benzene-1,3,5-tricarbonitrile
• 35728-02-0
• IEQIOFRPNYRNQJ-UHFFFAOYSA-N
• BRN 2786631
• 2,4-Dichloro-6-[[3-(Trifluoromethyl)Phenyl]Amino]Benzene-1,3,5-Tricarbonitrile
• 1,3,5-Benzenetricarbonitrile, 4,6-dichloro-2-(m-trifluoromethylanilino)-
• CHEMBL3248176
• 4,6-Dichloro-2-(m-trifluoromethylanilino)-1,3,5-benzenetricarbonitrile
• 4,6-Dichloro-2-(m-trifluoromethylanilino)trimesonitrile
• DTXSID60189269

• Inchi： InChI=1S/C16H5Cl2F3N4/c17-13-10(5-22)14(18)12(7-24)15(11(13)6-23)25-9-3-1-2-8(4-9)16(19,20)21/h1-4,25H
• InChI Key： IEQIOFRPNYRNQJ-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)NC2=C(C(=C(C(=C2C#N)Cl)C#N)Cl)C#N)C(F)(F)F

Computed Properties

• Exact Mass: 379.98455
• Monoisotopic Mass: 379.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4Ų
• XLogP3: 5.3

Experimental Properties

• Density: 1.58
• Boiling Point: 423.5°C at 760 mmHg
• Flash Point: 209.9°C
• Refractive Index: 1.611
• PSA: 83.4